Cas no 847818-55-7 ((1-methylpyrazol-4-yl)boronic acid)

(1-methylpyrazol-4-yl)boronic acid structure
847818-55-7 structure
Product Name:(1-methylpyrazol-4-yl)boronic acid
CAS No:847818-55-7
MF:C4H7BN2O2
MW:125.921580553055
MDL:MFCD09414709
CID:68934
PubChem ID:11263501
Update Time:2024-10-26

(1-methylpyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-1H-pyrazol-4-yl)boronic acid
    • (1-Methyl-4-pyrazolyl)boronic acid
    • 1-Methyl-4-pyrazoleboronic Acid
    • 1-Methyl-1H-pyrazole-4-boronic acid
    • 1-METHYL-1H-PYRAZOL-4-YL-4-BORONIC ACID
    • 1-methyl-1H-pyrazol-4-ylboronic acid
    • 1-Methyl-4-pyrazoleb
    • 1-Methylpyrazole-4-boronic Acid
    • Boronic acid, B-(1-methyl-1H-pyrazol-4-yl)-
    • (1-methylpyrazol-4-yl)boronic acid
    • B-(1-Methyl-1H-pyrazol-4-yl)boronic acid (ACI)
    • Boronic acid, (1-methyl-1H-pyrazol-4-yl)- (9CI)
    • Boronic acid, (1-methyl-1H-pyrazol-4-yl)-
    • N-methylpyrazole-4-boronic acid
    • MFCD09414709
    • 1-methyl-pyrazole-4-boronic acid
    • Z381541092
    • 1-methyl-1H-pyrazole-4-boronic acid, AldrichCPR
    • 1-methyl-pyrazol-4-yl-boronic acid
    • 1-methyl-pyrazol-4-boronic acid
    • CS-W004683
    • 1-methyl-4-pyrazolylboronic acid
    • 847818-55-7
    • SCHEMBL152391
    • 1-methyl-1 h-pyrazole-4-boronic acid
    • DA-16694
    • GS-5853
    • DTXSID70460410
    • N-methyl-pyrazole-4-boronic acid
    • (1-Methyl-1H-pyrazol-4-yl)boronicacid
    • F0001-2141
    • 1-Methyl-4-1H-pyrazoleboronic acid
    • (1-METHYL-1H-PYRAZOL-4-YL)BORANEDIOL
    • SY012288
    • RB2072
    • AB50582
    • DB-024537
    • 1-methylpyrazol-4-ylboronic acid
    • AKOS009317705
    • J-500227
    • EN300-103266
    • AC-6995
    • RYGOBSYXIIUFOR-UHFFFAOYSA-N
    • MDL： MFCD09414709
    • Inchi： 1S/C4H7BN2O2/c1-7-3-4(2-6-7)5(8)9/h2-3,8-9H,1H3
    • InChI Key： RYGOBSYXIIUFOR-UHFFFAOYSA-N
    • SMILES： OB(C1=CN(C)N=C1)O

Computed Properties

  • Exact Mass: 126.06000
  • Monoisotopic Mass: 126.0600576 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Molecular Weight: 125.92
  • Topological Polar Surface Area: 58.3Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.23
  • Melting Point: No data available
  • Boiling Point: 323ºC
  • Flash Point: 149ºC
  • Refractive Index: 1.533
  • PSA: 58.28000
  • LogP: -1.90010

(1-methylpyrazol-4-yl)boronic acid Security Information

(1-methylpyrazol-4-yl)boronic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(1-methylpyrazol-4-yl)boronic acid Pricemore >>

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(1-methylpyrazol-4-yl)boronic acid Production Method

Production Method 1

15803-02-8 15803-02-8
847818-55-7 847818-55-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -90 °C; < -80 °C; 1 h, -90 °C
1.2 Reagents: Trimethyl borate ;  0.5 h, -70 °C; -70 °C → -15 °C
1.3 Reagents: Ammonium chloride Solvents: Water ;  neutralized, -15 °C; -15 °C → rt; 1 h, rt
Reference
Synthesis of pinacol esters of 1-alkyl-1H-pyrazol-5-yl- and 1-alkyl-1H-pyrazol-4-ylboronic acids
Ivachtchenko, Alexandre V.; Kravchenko, Dmitry V.; Zheludeva, Valentina I.; Pershin, Dmitry G., Journal of Heterocyclic Chemistry, 2004, 41(6), 931-939

Production Method 2

1173889-20-7 1173889-20-7
847818-55-7 847818-55-7
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Methanol ,  Water ;  > 15 min, rt
Reference
Synthesis of the Hydrazinyl Pyridine Intermediate: Phase-Appropriate Delivery
Wilsily, Ashraf ; Mennen, Steven M.; Cosbie, Andrew; Milne, Jacqueline E., Organic Process Research & Development, 2017, 21(9), 1286-1293

Production Method 3

15803-02-8 15803-02-8
847818-55-7 847818-55-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -90 °C
1.2 Reagents: Trimethyl borate ;  -90 °C
Reference
Process Development and Large-Scale Synthesis of a c-Met Kinase Inhibitor
Stewart, Gavin W.; Brands, Karel M. J.; Brewer, Sarah E.; Cowden, Cameron J.; Davies, Antony J.; et al, Organic Process Research & Development, 2010, 14(4), 849-858

Production Method 4

15803-02-8 15803-02-8
847818-55-7 847818-55-7
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  -90 °C
1.2 Reagents: Trimethyloxonium tetrafluoroborate ;  -90 °C
1.3 Reagents: Ammonium chloride ;  -90 °C
Reference
An improved synthesis of 1-methyl-1H-pyrazole-4-boronic acid pinacol ester and its corresponding lithium hydroxy ate complex: application in Suzuki couplings
Mullens, Peter R., Tetrahedron Letters, 2009, 50(49), 6783-6786

(1-methylpyrazol-4-yl)boronic acid Raw materials

(1-methylpyrazol-4-yl)boronic acid Preparation Products

(1-methylpyrazol-4-yl)boronic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:847818-55-7)1-甲基-1H-吡唑-4-硼酸
Order Number:LE25939956
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:847818-55-7)1-甲基-1H-吡唑-4-硼酸
LE25939956
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email